2-[(4-fluorophenoxy)methyl]-N-[2-(4-pyridinyl)ethyl]-1,3-oxazole-4-carboxamide

• IUPAC Name: 2-[(4-fluorophenoxy)methyl]-N-(2-pyridin-4-ylethyl)-1,3-oxazole-4-carboxamide
• InChI: InChI=1S/C18H16FN3O3/c19-14-1-3-15(4-2-14)24-12-17-22-16(11-25-17)18(23)21-10-7-13-5-8-20-9-6-13/h1-6,8-9,11H,7,10,12H2,(H,21,23)
• InChI Key: PZNAVXZPAYGRNF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1OCC2=NC(=CO2)C(=O)NCCC3=CC=NC=C3)F
• Molecular Formula: C18H16FN3O3
• Molecular Weight: 341.3 g/mol

Description

This compound is an oxazole derivative. Oxazoles are aromatic molecules that contain an oxygen atom and a nitrogen atom in a five-membered ring. They are known for their diverse biological activities and are used in medicinal chemistry.

Synthesis Analysis

The synthesis of such a compound would likely involve the formation of the oxazole ring, possibly through a cyclodehydration reaction. The fluorophenoxy and pyridinyl groups could be introduced through nucleophilic substitution reactions.

Molecular Structure Analysis

The molecule contains an oxazole ring, which is aromatic and therefore contributes to the molecule’s stability. The fluorophenoxy group is likely to be electron-withdrawing due to the electronegativity of fluorine, while the pyridinyl group could contribute to the molecule’s aromaticity.

Chemical Reactions Analysis

As an oxazole derivative, this compound could potentially undergo a variety of chemical reactions. For example, the oxazole ring could be opened under acidic or basic conditions. The compound could also undergo electrophilic substitution reactions at the aromatic rings.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as its degree of crystallinity, melting point, boiling point, solubility, and stability could vary.

Safety and Hazards

Without specific information, it’s hard to provide details on the safety and hazards of this compound. As with any chemical, appropriate safety precautions should be taken when handling it.

Future Directions

Oxazole derivatives are a focus of ongoing research due to their diverse biological activities. Future research could explore the potential biological activities of this compound, as well as methods for its synthesis.